1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C22H21N3O/c1-15-13-16(2)23-22-20(15)21(18-9-11-19(26-3)12-10-18)24-25(22)14-17-7-5-4-6-8-17/h4-13H,14H2,1-3H3
• InChI Key: PXIVBWBTYIXNCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=NN2CC3=CC=CC=C3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol

Description

1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, also known as BMPP, is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that belongs to the class of pyrazolopyridines.

Mechanism of Action

1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine acts as a selective inhibitor of CK1δ by binding to the ATP-binding site of the enzyme. This leads to the inhibition of CK1δ activity, which in turn affects the regulation of circadian rhythms. 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine enhances the activity of the NMDA receptor by binding to a specific site on the receptor, which increases the affinity of the receptor for glutamate. This leads to increased calcium influx into the cell, which is important for learning and memory processes.
Biochemical and Physiological Effects:
1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been found to enhance cognitive function and memory in mice. Additionally, 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has several advantages for lab experiments, including its high potency and selectivity for CK1δ and its ability to enhance NMDA receptor activity. However, 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine also has limitations, such as its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to explore its effects on other biological systems, such as the immune system. Additionally, further research is needed to optimize the synthesis method for 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine and improve its solubility and bioavailability.

Scientific Research Applications

1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective and potent inhibitor of the protein kinase CK1δ, which is involved in the regulation of circadian rhythms. 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has also been found to enhance the activity of the NMDA receptor, which is important for learning and memory processes. Additionally, 1-benzyl-3-(4-methoxyphenyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been shown to have anti-inflammatory and analgesic effects.